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For Immediate Implementation: This document provides essential safety protocols and
logistical procedures for the handling and disposal of Torbugesic (butorphanol tartrate), a
potent opioid analgesic. Adherence to these guidelines is critical for ensuring the safety of all
laboratory personnel. This guide is intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Risk Assessment

Torbugesic, containing the active ingredient butorphanol tartrate, is a Schedule IV controlled
substance.[1] It is classified as a reproductive toxin, Category 1B, and may damage fertility or
the unborn child.[1][2] It is also known to cause serious eye irritation.[1][3][4] Ingestion of
Torbugesic may lead to symptoms similar to clinical use, including drowsiness, dizziness, and
in severe overdose cases, respiratory depression and coma.[3][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Torbugesic at any stage of the experimental

workflow.
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PPE Category

Item

Specifications

Eye Protection

Safety glasses with side

shields

Recommended for all
procedures where contact is
likely.[5]

Hand Protection

Chemical-resistant gloves

Impervious gloves are

required.[5]

Body Protection

Laboratory coat or disposable

coveralls

To be used in both production

and laboratory settings.[5]

Respiratory Protection

Not normally required with

adequate ventilation

In cases of insufficient
ventilation or if airborne
exposure limits are exceeded,
a chemical respirator with an
organic vapor cartridge and

dust/mist filter is necessary.[4]

[5]

Occupational Exposure Limits

Researchers must ensure that airborne concentrations of butorphanol tartrate are maintained

below established occupational exposure limits (OELS).

Organization/Region

Exposure Limit (Time-Weighted Average)

OEB 4 (control exposure to the range of 1ug/m3

Zoetis

to <10ug/m3)
Latvia OEL 5 mg/m3
Lithuania OEL 5 mg/m3

Standard Operating Procedure for Handling

Torbugesic

This protocol outlines the essential steps for the safe handling of Torbugesic from receipt to

disposal.
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Pre-Handling Procedures

o Obtain Special Instructions: Before use, all personnel must read and understand the Safety
Data Sheet (SDS) for Torbugesic.[1][4]

o Ensure Adequate Ventilation: Work in a well-ventilated area. General laboratory ventilation
should provide at least 10 air changes per hour.[4]

o Prepare a Clean Workspace: The designated handling area should be clean and free of
clutter.

o Assemble all Necessary Materials: Gather all required PPE, handling equipment, and waste
disposal containers before beginning work.

Handling and Preparation of Torbugesic

o Don Appropriate PPE: Put on a lab coat, safety glasses with side shields, and chemical-
resistant gloves.

o Withdrawal from Vial: Exercise caution to avoid accidental injection.

o Avoid Aerosol Generation: When preparing a syringe for use, take ordinary care to avoid the
generation of aerosols.

e Immediate Clean-up of Spills: In the event of a small spill, wipe up with an absorbent
material (e.g., cloth, fleece). For larger spills, dike the material and absorb it with vermiculite,
dry sand, or earth.[4] The contaminated area should then be thoroughly cleaned.[4]

Post-Handling Procedures

» Secure Storage: Store Torbugesic locked up in a well-ventilated place at 20-25°C (68-77°F),
protected from light.[4]

e Thorough Washing: Wash hands and any exposed skin thoroughly after handling.[1][4]

o Decontamination of Work Area: Clean and decontaminate the work surface.
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Proper Waste Disposal: Dispose of all contaminated materials, including empty vials,
syringes, and PPE, in accordance with local, regional, and national regulations for hazardous
waste.[4] Never return spilled material to its original container.[4]

Emergency Procedures

In Case of Accidental Exposure:

Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3][4] If contact
lenses are present, remove them if it is easy to do so and continue rinsing.[1][3][4] Seek
medical attention if irritation persists.[1][3][4]

Skin Contact: Wash the affected area with soap and water. If irritation develops, seek
medical attention.

Ingestion: Immediately call a poison control center or physician.[5] Do not induce vomiting.[5]

Accidental Injection: Seek immediate medical attention.

Waste Disposal Plan

All waste generated from the handling of Torbugesic must be considered hazardous.

Sharps: All needles and syringes must be disposed of in a designated sharps container.

Liguid Waste: Unused Torbugesic solution should be disposed of as hazardous chemical
waste. Do not pour down the drain.

Solid Waste: All contaminated materials, including gloves, lab coats, and absorbent materials
from spills, must be placed in a sealed, labeled hazardous waste container.

Empty Containers: Empty vials may retain product residue and should be disposed of as
hazardous waste.[4]

Safe Handling Workflow

The following diagram illustrates the logical progression of steps for the safe handling of

Torbugesic.
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Caption: Workflow for the safe handling of Torbugesic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Torbugesic (Butorphanol Tartrate)]. BenchChem, [2026]. [Online PDF]. Available at:
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comprehensive-guide-to-handling-torbugesic-butorphanol-tartrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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